4-(4-Tert-butylphenyl)-2-(cyclohexylamino)-4-oxobutanoic acid

• IUPAC Name: 4-(4-tert-butylphenyl)-2-(cyclohexylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C20H29NO3/c1-20(2,3)15-11-9-14(10-12-15)18(22)13-17(19(23)24)21-16-7-5-4-6-8-16/h9-12,16-17,21H,4-8,13H2,1-3H3,(H,23,24)
• InChI Key: CYPXZXZGFPHCTD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)CC(C(=O)O)NC2CCCCC2
• Molecular Formula: C20H29NO3
• Molecular Weight: 331.4 g/mol

Description

4-(4-Tert-butylphenyl)-2-(cyclohexylamino)-4-oxobutanoic acid, also known as Boc-CHX-Arg-Arg-AMC, is a peptide substrate used in scientific research for the measurement of protease activity. This molecule is synthesized using a specific method and has a unique mechanism of action that allows it to be used in various biochemical and physiological experiments. In

Scientific Research Applications

Synthesis and Biological Activity

Researchers have synthesized novel bioactive analogs, such as 1-(4-(3-tert-butyl-1,2,4-oxadiazol-5-yl)phenyl)pyrrolidine-2,5-dione, starting from intermediates including 4-(4-(3-tert-butyl-1,2,4-oxadiazol-5-yl)phenylamino)-4-oxobutanoic acid. These compounds have demonstrated significant antitumor activity across various cell lines, showcasing their potential in cancer therapy research (Maftei et al., 2013).

Synthetic Methodologies

Studies have also focused on the synthesis methodologies of related compounds, exploring efficient pathways for creating biologically active species or intermediates for further derivatization. For instance, the development of microwave-assisted synthesis techniques for 4-oxo-2-butenoic acids by aldol-condensation of glyoxylic acid represents a significant advancement in synthetic organic chemistry, providing versatile intermediates for various applications (Uguen et al., 2021).

Materials Science and Nanotechnology

In materials science, compounds like 4-(4-Tert-butylphenyl)-2-(cyclohexylamino)-4-oxobutanoic acid and its derivatives have been utilized in the synthesis of new mesomorphic terphenyl derivatives. These derivatives are crucial for the preparation of liquid crystals and nanocomposite materials, offering innovative approaches to creating advanced materials with specific properties (Bezborodov et al., 2021).

Drug Design and Pharmacology

In drug design and pharmacology, the structural modification of 4-oxobutanoic acid derivatives has led to the discovery of potent histone deacetylase inhibitors, demonstrating significant cytotoxic effects against various cancer cell lines. This underscores the compound's utility in developing new therapeutic agents (Abdel-Atty et al., 2014).